Cas no 1818294-37-9 (Bis-PEG6-TFP ester)
Bis-PEG6-TFP ester Chemical and Physical Properties
Names and Identifiers
-
- BIS-PEG6-TFP ESTER
- TFP-PEG6-TFP
- Bis-PEG6-TFP
- CS-0254634
- BP-21763
- Bis(2,3,5,6-tetrafluorophenyl) 4,7,10,13,16,19-hexaoxadocosanedioate
- BP-24455
- 1818294-37-9
- Bis-PEG6-TFP ester
-
- Inchi: 1S/C28H30F8O10/c29-17-15-18(30)24(34)27(23(17)33)45-21(37)1-3-39-5-7-41-9-11-43-13-14-44-12-10-42-8-6-40-4-2-22(38)46-28-25(35)19(31)16-20(32)26(28)36/h15-16H,1-14H2
- InChI Key: GJTZEKRBEOGBOT-UHFFFAOYSA-N
- SMILES: C(OC1=C(F)C(F)=CC(F)=C1F)(=O)CCOCCOCCOCCOCCOCCOCCC(OC1=C(F)C(F)=CC(F)=C1F)=O
Computed Properties
- Exact Mass: 678.17112245g/mol
- Monoisotopic Mass: 678.17112245g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 18
- Heavy Atom Count: 46
- Rotatable Bond Count: 25
- Complexity: 758
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 108Ų
Bis-PEG6-TFP ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1325304-100mg |
Bis-PEG6-TFP ester |
1818294-37-9 | 98% | 100mg |
¥3994 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1325304-250mg |
Bis-PEG6-TFP ester |
1818294-37-9 | 98% | 250mg |
¥8064 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1325304-500mg |
Bis-PEG6-TFP ester |
1818294-37-9 | 98% | 500mg |
¥14101 | 2023-04-15 | |
| 1PlusChem | 1P01JPAC-100mg |
Bis-PEG6-TFP ester |
1818294-37-9 | 93% | 100mg |
$376.00 | 2024-06-18 | |
| A2B Chem LLC | AZ98052-100mg |
Bis-PEG6-TFP ester |
1818294-37-9 | 93% | 100mg |
$356.00 | 2024-04-20 |
Bis-PEG6-TFP ester Related Literature
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
Additional information on Bis-PEG6-TFP ester
Bis-PEG6-TFP Ester: A Versatile Compound for Advanced Biomedical Applications
Bis-PEG6-TFP ester (CAS No. 1818294-37-9) is a sophisticated chemical compound that has garnered significant attention in the fields of biotechnology and pharmaceutical research. This compound, characterized by its unique structure and properties, offers a wide range of applications, particularly in drug delivery systems, bioconjugation, and materials science. The Bis-PEG6-TFP ester is a derivative of polyethylene glycol (PEG) and trifluoromethanesulfonyl fluoride (TFP), which endows it with exceptional biocompatibility, solubility, and reactivity.
The Bis-PEG6-TFP ester is synthesized through a multi-step process that involves the conjugation of PEG chains with TFP moieties. The resulting compound features two PEG6 units linked to a central TFP ester core. This dual-functional structure allows for the efficient conjugation of various biomolecules, such as proteins, peptides, and nucleic acids, to the PEG chains. The TFP ester group serves as a highly reactive functional group that can form stable covalent bonds with primary amines, carboxyl groups, and other reactive functionalities.
One of the key advantages of Bis-PEG6-TFP ester is its ability to enhance the solubility and stability of hydrophobic drugs. In drug delivery systems, this compound can be used to create PEGylated drug conjugates that exhibit improved pharmacokinetic properties. For instance, recent studies have shown that Bis-PEG6-TFP ester can significantly enhance the bioavailability and reduce the toxicity of anticancer drugs by forming stable conjugates with therapeutic agents. This makes it an attractive candidate for developing targeted drug delivery systems that can improve treatment outcomes while minimizing side effects.
In the realm of bioconjugation, Bis-PEG6-TFP ester has been widely utilized to modify the surface properties of nanoparticles and other biomaterials. By conjugating PEG chains to these surfaces, researchers can achieve enhanced biocompatibility and reduced immunogenicity. This is particularly important in applications such as gene delivery, where the ability to evade immune recognition is crucial for successful therapeutic outcomes. Additionally, the TFP ester group provides a versatile platform for attaching targeting ligands or imaging agents to the modified surfaces, enabling precise targeting and real-time monitoring of therapeutic interventions.
Recent advancements in materials science have also highlighted the potential of Bis-PEG6-TFP ester in developing novel biomaterials with tailored properties. For example, researchers have used this compound to create hydrogels with tunable mechanical properties and controlled release capabilities. These hydrogels can be used in tissue engineering applications to support cell growth and differentiation or as scaffolds for regenerative medicine. The ability to fine-tune the properties of these materials through precise control over the PEG chain length and TFP ester content offers exciting opportunities for developing next-generation biomaterials.
The versatility of Bis-PEG6-TFP ester extends beyond its use in drug delivery and bioconjugation. In analytical chemistry, this compound has been employed as a derivatizing agent for enhancing the detectability of various analytes in complex matrices. The high reactivity of the TFP ester group allows for rapid and efficient derivatization reactions, which can significantly improve the sensitivity and selectivity of analytical methods. This has important implications for applications such as environmental monitoring, clinical diagnostics, and food safety testing.
Despite its numerous advantages, the use of Bis-PEG6-TFP ester also presents some challenges that need to be addressed. One such challenge is ensuring consistent quality and purity during synthesis and purification processes. To overcome this issue, researchers have developed robust synthetic protocols and advanced purification techniques that can produce high-purity Bis-PEG6-TFP ester suitable for various applications. Additionally, there is ongoing research into optimizing the stability and shelf life of this compound under different storage conditions to ensure its long-term usability.
In conclusion, Bis-PEG6-TFP ester (CAS No. 1818294-37-9) is a highly versatile compound with significant potential in multiple areas of biotechnology and pharmaceutical research. Its unique structure and properties make it an invaluable tool for developing advanced drug delivery systems, bioconjugation strategies, and novel biomaterials. As research in these fields continues to advance, it is likely that new applications for Bis-PEG6-TFP ester will emerge, further expanding its impact on biomedical science.
1818294-37-9 (Bis-PEG6-TFP ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)